Cas no 453-77-0 (2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol
• CAS No: 453-77-0
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD00615800
• CID: 324912
• PubChem ID: 2844842
• Update Time: 2025-06-09

2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(3-nitrophenyl)ethanol
• 2,2,2-Trifluoro-1-(3'-nitrophenyl)ethanol
• 2,2,2-Trifluoro-1-(3-nitro-phenyl)-ethanol
• 2,2,2-TRIFLUORO-1-(3-NITROPHENYL)-ETHANOL
• Benzenemethanol,3-nitro-a-(trifluoromethyl)-
• 1-(3-nitrophenyl)-2,2,2-trifluoroethan-1-ol
• 1-(3-nitrophenyl)-2,2,2-trifluoroethanol
• 1-(m-nitrophenyl)-2,2,2-trifluoroethyl alcohol
• 1,1,1-trifluoro-2-(3-nitrophenyl)ethanol
• 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol
• AB00084080-01
• AC6166
• CS-0308907
• alpha-(Trifluoromethyl)-3-nitrobenzyl Alcohol
• J-506725
• A-(trifluoromethyl)benzenemethanol
• AKOS016844384
• SY233659
• AKOS000301269
• BCYCXBDVLORUCU-UHFFFAOYSA-N
• 453-77-0
• 3-Nitro-
• MFCD00615800
• EN300-139542
• A919102
• DTXSID60385820
• ethanol, 2,2,2,trifluoro-1-(3-nitrophenyl)-
• HS-7895
• 3-Nitro-alpha-(trifluoromethyl)benzenemethanol

• MDL： MFCD00615800
• Inchi： 1S/C8H6F3NO3/c9-8(10,11)7(13)5-2-1-3-6(4-5)12(14)15/h1-4,7,13H
• InChI Key： BCYCXBDVLORUCU-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1)[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 221.03000
• Monoisotopic Mass: 221.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.05000
• LogP: 2.71370

2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol

Chemical Profile of 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol (CAS No. 453-77-0)

2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol, identified by its Chemical Abstracts Service number (CAS No. 453-77-0), is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. This compound belongs to a class of molecules that incorporate both fluorine and nitro functional groups, which are well-known for their ability to modulate the physicochemical properties of organic molecules, including solubility, metabolic stability, and binding affinity.

The structural framework of 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol consists of a trifluoromethyl-substituted benzene ring connected to an ethanol moiety through an ethyl chain. The presence of the trifluoromethyl group enhances the lipophilicity of the molecule, making it more soluble in nonpolar solvents and facilitating its interaction with lipid-based biological membranes. Concurrently, the nitro group at the para position relative to the ethanol moiety introduces a region of high electron-withdrawing density, which can influence electronic transitions and hydrogen bonding capabilities.

Recent advancements in computational chemistry have enabled a deeper understanding of the molecular interactions involving 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol. Molecular dynamics simulations have revealed that this compound can form stable complexes with nucleic acid bases due to the electron-deficient nitro group and the hydrogen bonding potential of the hydroxyl group. Such interactions have implications for its potential applications in drug design, particularly in the development of nucleic acid-targeting agents.

In the realm of pharmaceutical research, derivatives of 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol have been explored as intermediates in the synthesis of bioactive molecules. The trifluoromethyl group is particularly valuable in medicinal chemistry as it can improve metabolic stability by resisting oxidative degradation. Additionally, the nitro group can serve as a handle for further functionalization via reduction or diazotization reactions, allowing for the creation of diverse pharmacophores.

One notable application of this compound is in the development of liquid crystals and advanced materials. The balance between lipophilicity provided by the trifluoromethyl group and polarity introduced by the hydroxyl and nitro groups makes it an excellent candidate for tuning phase transitions in liquid crystalline systems. Researchers have demonstrated that incorporating 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol into polymer matrices can enhance thermal stability and order parameters, leading to improved performance in display technologies and optical devices.

The synthesis of 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol typically involves multi-step organic transformations starting from commercially available precursors such as 3-nitrotoluene. Fluorination reactions are often performed using reagents like hydrogen fluoride-pyridine complexes or sulfur tetrafluoride under controlled conditions to introduce the trifluoromethyl group at the desired position. Subsequent reduction or selective hydroxylation steps complete the synthesis pathway.

Evaluation of CAS No. 453-77-0 derivatives has shown promise in preclinical studies related to anti-inflammatory and antimicrobial applications. The electron-withdrawing effects of both fluorine and nitro substituents may disrupt microbial cell membranes or inhibit key enzymatic pathways involved in inflammation. While not yet approved for clinical use, these findings underscore the potential therapeutic value derived from this molecular scaffold.

The environmental impact and safety profile of 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol are also subjects of ongoing investigation. Due to its fluorinated nature, proper handling procedures must be followed to prevent environmental release during production or application processes. Biodegradation studies suggest that while some breakdown is possible under certain conditions, complete mineralization may require specialized treatment protocols.

Future research directions may explore novel synthetic methodologies to improve yield and scalability for industrial applications. Additionally, exploring its behavior under extreme conditions—such as high pressures or temperatures—could uncover unexpected reactivity patterns that might inspire new synthetic strategies or material designs.

In summary,CAS No. 453-77-0, represented by 2, 22, 22-trifluoro- 1(3-nitro phenyl) ethan-1-ol, remains a structurally intriguing molecule with broad utility across multiple scientific disciplines. Its unique combination of substituents continues to drive innovation in pharmaceuticals and advanced materials alike.